N-(3-fluoro-2-methyl-6-nitrophenyl)acetamide

• IUPAC Name: N-(3-fluoro-2-methyl-6-nitrophenyl)acetamide
• InChI: InChI=1S/C9H9FN2O3/c1-5-7(10)3-4-8(12(14)15)9(5)11-6(2)13/h3-4H,1-2H3,(H,11,13)
• InChI Key: JQUCULCZNWRUQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1NC(=O)C)[N+](=O)[O-])F
• Molecular Formula: C9H9FN2O3
• Molecular Weight: 212.18 g/mol
• CAS No.: 156243-41-3

Description

N-(3-fluoro-2-methyl-6-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C9H9FN2O3 and its molecular weight is 212.18. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Degradation and Environmental Impact

• Advanced oxidation processes (AOPs) are utilized for the degradation of acetaminophen, a compound chemically related to N-(3-fluoro-2-methyl-6-nitrophenyl)acetamide, from aqueous mediums. This research highlights the generation of various by-products, their biotoxicity, and proposed degradation pathways. It underscores the environmental significance of treating these compounds before release into ecosystems (Qutob et al., 2022).

Synthesis and Chemical Properties

• A practical synthesis approach for 2-fluoro-4-bromobiphenyl, a compound sharing structural similarities with this compound, is reported. This research outlines methodologies for the synthesis of complex fluoro and bromo-substituted compounds, which could be relevant for synthesizing and studying this compound derivatives (Qiu et al., 2009).

Biological Effects and Treatment Options

• The molecular pathogenesis of acetaminophen-induced liver injury and potential treatment options provide insights into the biological effects and safety considerations of acetaminophen, a compound related to this compound. Understanding the mechanisms involved in drug-induced liver injury and the development of treatment strategies can be relevant for assessing the biological impacts of related compounds (Cai et al., 2022).

Environmental Protection Strategies

• Research on the adsorptive elimination of acetaminophen from water reviews recent progress on removal technologies, highlighting the importance of addressing the environmental presence of pharmaceuticals and related compounds. This context may provide insights into strategies for mitigating the environmental impact of this compound and similar substances (Igwegbe et al., 2021).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.